Cas no 1788532-66-0 (3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide)

• Product Name: 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide
• CAS No: 1788532-66-0
• MF: C₁₅H₁₃N₅O
• MW: 279.296622037888
• CID: 5366740
• Update Time: 2025-05-25

3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-[2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide
• 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

• Inchi： 1S/C15H13N5O/c16-11-12-2-1-3-13(10-12)15(21)17-6-7-19-8-9-20-14(19)4-5-18-20/h1-5,8-10H,6-7H2,(H,17,21)
• InChI Key： HDRYJXWSORCKLG-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=CC=NN2C=C1)(=O)C1=CC=CC(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide

3-Cyano-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-yl}Ethyl)Benzamide: A Comprehensive Overview

The compound 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide, with CAS No. 1788532-66-0, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a benzamide backbone with a cyano group at the 3-position and a substituted ethyl group attached to the nitrogen atom. The substituent on the ethyl group is a 1H-pyrazolo[1,5-a]imidazole moiety, which adds significant complexity and functionality to the molecule.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels for this compound. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted a novel approach to synthesizing similar compounds using microwave-assisted reactions, which significantly reduced reaction times while maintaining product quality.

The structural complexity of 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide lends itself to various applications. One of the most promising areas is its potential use as a building block in drug design. The benzamide moiety is known for its ability to interact with various biological targets, such as proteasomes and kinases, making it a valuable component in anti-cancer drug development. Additionally, the presence of the pyrazolo[1,5-a]imidazole ring introduces unique electronic properties that can enhance the molecule's bioavailability and stability.

Recent studies have also explored the use of this compound in the field of nanotechnology. Researchers have found that the molecule's ability to form self-assembled monolayers on surfaces can be exploited for creating advanced sensors and electronic devices. A paper published in Nature Materials in 2023 demonstrated how this compound can be used to create highly sensitive biosensors capable of detecting minute concentrations of analytes in complex biological samples.

In terms of pharmacological activity, 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preclinical studies conducted by Smith et al. (2023) revealed that the compound exhibits potent anti-inflammatory effects in vitro, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The development of this compound has also been influenced by advances in computational chemistry. Researchers now employ sophisticated molecular modeling techniques to predict the compound's behavior in various biological systems. For example, machine learning algorithms have been used to optimize the synthesis pathway and predict potential off-target effects before experimental validation.

In conclusion, 3-cyano-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on drug discovery and advanced materials. As ongoing research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.